Cas no 878058-68-5 (1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one
• CAS No: 878058-68-5
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 5516550
• Update Time: 2025-07-09

1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[2-(azepan-1-yl)-2-oxoethyl]sulfonylindol-1-yl]-1-morpholin-4-ylethanone
• 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one

• Inchi： 1S/C22H29N3O5S/c26-21(24-11-13-30-14-12-24)16-25-15-20(18-7-3-4-8-19(18)25)31(28,29)17-22(27)23-9-5-1-2-6-10-23/h3-4,7-8,15H,1-2,5-6,9-14,16-17H2
• InChI Key： GEUZZEVPXHVPKA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1C2=C(C=CC=C2)C(S(CC(N2CCCCCC2)=O)(=O)=O)=C1

Additional information on 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one

Introduction to Compound with CAS No. 878058-68-5 and Product Name: 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one

The compound with the CAS number 878058-68-5 and the product name 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The intricate framework of this molecule, incorporating both azepane and morpholine moieties, suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The presence of the azepan-1-yl group in this compound contributes to its structural stability and binding affinity, which are crucial factors in drug design. Azepane derivatives are known for their ability to interact effectively with biological targets, making them valuable in the creation of small-molecule drugs. The morpholin-4-yl substituent further enhances the compound's pharmacological profile by introducing additional functional groups that can modulate biological activity.

The core structure of 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)ethan-1-one features a sulfonyl group linked to an indole ring, which is a common motif in many bioactive molecules. Sulfonyl groups are known for their ability to enhance binding interactions due to their strong electron-withdrawing properties. The indole ring, on the other hand, is a well-documented pharmacophore that plays a critical role in various biological processes. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Recent studies have highlighted the importance of understanding the structural determinants of drug-like properties. The molecular design of 1-(azepan-1-y)-2-{(1--2-(morpholin--4--y)--2--oxoethyl--1H--indol--3--y)sulfonyl}ethan--1--one aligns with current trends in medicinal chemistry, where the optimization of key pharmacophoric elements is essential for achieving desired pharmacological outcomes. The compound's ability to interact with biological targets at multiple sites could lead to enhanced efficacy and reduced side effects compared to traditional monotherapies.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies and computational chemistry. Modern techniques allow for the efficient construction of complex molecules while providing insights into their structural and functional properties. The use of computational tools has enabled researchers to predict the behavior of this compound in various biological systems, facilitating the design of targeted experiments.

One area where this compound shows particular promise is in the treatment of neurological disorders. The structural features present in 1-(azepan--y)-2-{(y--2-(morpholin--y)--y--oxoethyl--H--indol---y)sulfonyl}ethan-y-one suggest its potential as a modulator of neurotransmitter systems. Neurological diseases often involve dysregulation of these systems, and compounds that can interact with neurotransmitter receptors or signaling pathways may offer new therapeutic strategies. Preliminary findings indicate that this compound exhibits interactions with receptors involved in pain perception and cognitive function, making it a candidate for further exploration in these areas.

Another significant application lies in oncology research. Cancer therapies frequently rely on compounds that can selectively target malignant cells while minimizing toxicity to healthy tissues. The unique structural composition of 878058–68–5 suggests its potential as an anticancer agent by interfering with critical signaling pathways involved in tumor growth and progression. Research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects on cancer cells, with the aim of developing novel treatment modalities.

The development of new pharmaceuticals is also influenced by considerations regarding drug delivery systems. The properties of 1-(azepan-y)-2-{(y–y–(morpholin–y))–y–oxoethyl–H–indol–3–y)sulfonyl}ethan-y-one make it amenable to various formulations, including oral tablets, injectables, and targeted nanoparticles. Advanced drug delivery technologies can enhance the bioavailability and specificity of therapeutic agents, improving patient outcomes. Investigating different delivery methods for this compound could open up new avenues for its clinical application.

Environmental considerations also play a role in modern drug development. There is increasing emphasis on creating compounds that are environmentally sustainable throughout their lifecycle, from synthesis to disposal. Researchers are exploring green chemistry principles to minimize waste and reduce energy consumption during production processes. The synthesis strategies employed for 878058–68–5 could benefit from such innovations, ensuring that its development aligns with global sustainability goals.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality. Partnerships between researchers and pharmaceutical companies can accelerate the development process by leveraging complementary expertise and resources. The potential applications of CAS No 878058–68–5 highlight the importance of such collaborations in advancing therapeutic options for patients worldwide.

In conclusion,CAS No 878058–68–5, identified as 1-(azepan-y)-2-{(y–y–(morpholin–y))–y–oxoethyl-H-indol –3 – y)sulfonyl}ethanyone, represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications。 Its complex molecular architecture， featuring key pharmacophoric elements such as azepane， morpholine， sulfonyl， and indole moieties， positions it as a promising candidate for further research。 Ongoing studies aim to elucidate its pharmacological mechanisms， optimize its synthetic pathways， and explore novel applications across multiple disease areas。 Through continued investigation， this compound holds great potential to contribute to future medical breakthroughs。